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Compound of Interest

Compound Name: 1,6-Divinylperfluorohexane

CAS No.: 1800-91-5

Cat. No.: B167291 Get Quote

)[1][2][3][4]

Abstract
1,6-Divinylperfluorohexane is a critical fluorinated monomer used in the synthesis of high-

performance perfluoroelastomers (FFKM) and as a cross-linking agent in lithium-sulfur battery

cathodes.[4] Its unique structure—a perfluorohexane core flanked by reactive vinyl groups—

imparts thermal stability and chemical resistance while maintaining polymerization capability.[4]

[5] This guide provides a validated GC-MS protocol for its analysis, addressing specific

challenges such as volatility (BP 84°C), "fluorous" solubility behavior, and electron ionization

(EI) fragmentation patterns.

Physicochemical Profile & Analytical Challenges
Understanding the analyte's physical nature is the first step in method design.
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Property Value Analytical Implication

CAS Number 1800-91-5
Reference standard

verification.[1][4][6]

Molecular Formula MW = 354.14 g/mol .[1][4]

Boiling Point 84 °C

Highly volatile; requires low

initial oven temp and solvent

delay management.

Density 1.506 g/mL

High density; gravimetric

preparation is preferred over

volumetric.

Solubility Hydrophobic / Lipophobic

Insoluble in water. Miscible in

fluorinated solvents, acetone,

and THF. Limited solubility in

standard alkanes.

Reactivity Vinyl groups

Susceptible to polymerization;

store standards at <4°C,

potentially with a radical

inhibitor.

Method Development Strategy
The "Why" Behind the Protocol

Inlet Selection: Due to the compound's volatility, a Split Injection technique is mandated to

prevent column overload and ensure sharp peak shapes. Splitless injection is reserved only

for trace-level impurity analysis (<10 ppm).

Column Choice: A standard non-polar 5% Phenyl-arylene (e.g., DB-5ms, ZB-5ms) is

recommended. While fluorinated columns (e.g., DB-VRX) exist, the vinyl groups in this

analyte provide sufficient interaction with phenyl phases to separate it from saturated

fluorocarbon impurities.

Solvent System: Standard hydrocarbon solvents (Hexane/Heptane) may cause phase

separation or "oiling out" due to the fluorophobic effect. Dichloromethane (DCM) or
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Trifluorotoluene are superior choices for solvation.
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Figure 1: Analytical workflow for 1,6-Divinylperfluorohexane.

Experimental Protocol
Reagents and Standards

Reference Standard: 1,6-Divinylperfluorohexane (>97% purity).[6]

Solvent: Dichloromethane (DCM), HPLC Grade or higher.

Internal Standard (ISTD): Octafluoronaphthalene (OFN) or 1,3-Dichlorobenzene. Note: OFN

is preferred due to similar halogenated ionization characteristics.

Sample Preparation
Standard Stock Solution (1000 ppm):

Weigh 10.0 mg of 1,6-Divinylperfluorohexane into a 10 mL volumetric flask.

Critical Step: Add approx. 5 mL DCM and swirl to dissolve. Ensure no droplets adhere to the

glass (fluorinated compounds can be sticky).

Dilute to volume with DCM.

Working Standards: Prepare serial dilutions in DCM to generate a curve: 1, 5, 10, 50, 100 ppm.

Add ISTD to a final concentration of 10 ppm in all vials.

GC-MS Conditions
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Parameter Setting Rationale

GC System
Agilent 7890/8890 or

equivalent
Robust oven control required.

Column
DB-5ms UI (30m x 0.25mm x

0.25µm)

Low bleed, good selectivity for

semi-volatiles.

Carrier Gas
Helium @ 1.2 mL/min

(Constant Flow)

Optimal linear velocity for MS

resolution.

Inlet Split/Splitless @ 200°C
Low temp prevents thermal

degradation/polymerization.

Injection 1.0 µL, Split Ratio 50:1
Prevents saturation; analyte is

volatile and abundant.

Oven Program
40°C (hold 2 min) -> 15°C/min

-> 200°C (hold 1 min)

Low initial temp is vital to focus

the volatile analyte (BP 84°C).

Transfer Line 230°C
Prevents condensation before

the source.

MS Acquisition Parameters
Source: Electron Ionization (EI), 70 eV.

Source Temp: 230°C.

Quadrupole Temp: 150°C.

Solvent Delay: 2.5 minutes (Adjust based on DCM elution).

Acquisition Mode:

SCAN: 35–450 m/z (For identification/purity).

SIM: For quantitation (see Table below).

Data Analysis & Interpretation
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Mass Spectrum Characteristics
The fragmentation of 1,6-Divinylperfluorohexane follows specific pathways driven by the

stability of perfluorinated cations.

Molecular Ion (

):m/z 354.[1][4] Distinct, though intensity may be moderate.

Base Peak / Diagnostic Fragment:m/z 235.

Mechanism: Loss of a pentafluoroethyl radical (

, mass 119) from the chain ends or rearrangement.

. This is a signature fragmentation for perfluorinated chains.

Other Fragments:

m/z 69 (

): Ubiquitous in fluorocarbons, high intensity but low specificity.

m/z 131 (

): Common perfluoroallyl cation.

SIM Table for Quantitation:

Ion Type m/z Dwell Time (ms) Purpose

Target 354.0 50
Quantitation
(Molecular Ion)

| Qualifier 1 | 235.0 | 50 | Confirmation (

) | | Qualifier 2 | 69.0 | 25 | Confirmation (Fluorocarbon check) |

Retention Time
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Under the prescribed conditions, 1,6-Divinylperfluorohexane typically elutes between 4.5 and

5.5 minutes. The vinyl groups slightly increase retention compared to perfluorohexane (

) due to pi-pi interactions with the column phase.

Validation & Quality Control
To ensure the method is "Trustworthy" (Part 2 of requirements), the following criteria must be

met:

System Suitability: Inject the 10 ppm standard 5 times. RSD of the Area Ratio (Analyte/ISTD)

must be < 5%.

Linearity:

over the range 1–100 ppm.

Carryover Check: Inject a blank solvent immediately after the highest standard (100 ppm).

No peak at 354 m/z should exceed 0.1% of the high standard area.

Stability: Standards should be stored in amber vials at 4°C. Re-analyze after 24 hours to

check for polymerization (loss of signal or appearance of dimer peaks at higher retention

times).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Tailing Peak Activity in liner or column

Fluorinated compounds can

interact with active silanols.

Use Ultra-Inert liners and trim

the column.

Low Sensitivity (m/z 354) Source contamination

Fluorocarbons can deposit

insulating layers in the source.

Clean the ion source if 69/219

(PFTBA) ratios are off.

Split Peaks Solvent mismatch

DCM is volatile; if the oven

starts >40°C, the solvent may

flash improperly. Ensure initial

temp is 40°C or lower.

Ghost Peaks Septum bleed or vial cap

Fluorinated vapors can extract

plasticizers from non-PTFE

lined caps. Use only PTFE-

lined caps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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